Cas no 81785-41-3 (1,4:3,6-dianhydro-2-deoxy-2-{[3-(2,6-dimethoxyphenoxy)propyl]amino}-5-O-nitro-L-iditol hydrochloride)

• Product name: 1,4:3,6-dianhydro-2-deoxy-2-{[3-(2,6-dimethoxyphenoxy)propyl]amino}-5-O-nitro-L-iditol hydrochloride
• CAS No: 81785-41-3
• MF: C₁₇H₂₄N₂O₈^.HCl
• MW: 420.842
• CID: 1804670
• PubChem ID: 3067612

1,4:3,6-dianhydro-2-deoxy-2-{[3-(2,6-dimethoxyphenoxy)propyl]amino}-5-O-nitro-L-iditol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4:3,6-dianhydro-2-deoxy-2-{[3-(2,6-dimethoxyphenoxy)propyl]amino}-5-O-nitro-L-iditol hydrochloride
• [(3S,3aR,6S,6aS)-3-[3-(2,6-dimethoxyphenoxy)propylamino]-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate,hydrochloride
• 5-(3-(2,6-Dimethoxyphenoxy)-propylamino)-5-desoxy-1,4:3,6-dianhydro-L-idit-2-nitrat HCl
• 1,4:3,6-Dianhydro-2-deoxy-2-{[3-(2,6-dimethoxyphenoxy)propyl]amino}-5-O-nitrohexitol--hydrogen chloride (1/1)
• 81785-41-3
• L-Iditol, 1,4:3,6-dianhydro-2-deoxy-2-((3-(2,6-dimethoxyphenoxy)propyl)amino)-, 5-nitrate, hydrochloride, hydrate (2:2:1)
• DTXSID901002200

• Inchi： InChI=1S/C17H24N2O8.ClH/c1-22-12-5-3-6-13(23-2)16(12)24-8-4-7-18-11-9-25-17-14(27-19(20)21)10-26-15(11)17;/h3,5-6,11,14-15,17-18H,4,7-10H2,1-2H3;1H/t11-,14-,15+,17+;/m0./s1
• InChI Key： YKKDTWSYDJOTRA-IFBVMZDPSA-N
• SMILES： COC1=C(C(=CC=C1)OC)OCCCNC2COC3C2OCC3O[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 420.1299435g/mol
• Monoisotopic Mass: 420.1299435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų